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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051

WENZEL LH 65 Probe Calibration Technical
Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in resolving
common issues encountered during WENZEL LH 65 probe calibration.

Frequently Asked Questions (FAQSs)

Q1: What is the purpose of probe calibration on the WENZEL LH 65?

Al: Probe calibration on a Coordinate Measuring Machine (CMM) like the WENZEL LH 65 is a
critical procedure to determine the precise effective diameter and center position of the stylus
tip relative to the machine's coordinate system.[1] This process ensures the accuracy and
reliability of all subsequent measurements by compensating for any mechanical and electronic
offsets in the probing system.

Q2: How often should I calibrate the probe on my WENZEL LH 657

A2: The frequency of probe calibration depends on several factors, including the stability of the
measuring environment, the frequency of use, and the criticality of the measurements. As a
general guideline, it is recommended to perform a probe calibration at the beginning of each
measurement session, after a change of stylus or probe, or if there is a suspicion of a probe
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crash. Regular calibration, potentially on a weekly or even daily basis for high-usage systems,
is crucial for maintaining measurement accuracy.

Q3: What are the main types of probes used with the WENZEL LH 65 and do their calibration
procedures differ?

A3: The WENZEL LH 65 is compatible with a range of Renishaw probes, most commonly the
TP20/TP200 touch-trigger probes and the SP25M scanning probe.[2] The calibration
procedures for these probes differ slightly. Touch-trigger probes like the TP200 require the
measurement of a limited number of points on a reference sphere to determine the stylus tip's
center and effective diameter. In contrast, scanning probes like the SP25M require a more
complex calibration involving scanning across the reference sphere to characterize the probe's
performance over its measurement range, often using a non-linear, third-order polynomial
method.[3][4]

Q4: What is a "master probe" and why is it important for calibration?

A4: A "master probe" or reference probe is the first stylus tip that is calibrated and is used to
establish the location of the reference sphere in the CMM's coordinate system. All subsequent
stylus tip calibrations are then performed relative to this established sphere position. This
ensures that all probe tips are calibrated to the same reference, which is crucial for
measurement consistency when using multiple styli.

Q5: What does an "Out of Tolerance" error mean during calibration?

A5: An "Out of Tolerance" error during calibration indicates that the measured deviation of the
probe's performance exceeds a predefined acceptance limit.[5] This could be related to the
form, diameter, or centering of the stylus tip. The specific tolerance values are typically defined
in the measurement software (Metrosoft QUARTIS) and are based on the probe manufacturer's
specifications and the required measurement uncertainty for the application.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the WENZEL
LH 65 probe calibration process using Metrosoft QUARTIS software.
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Issue 1: Inconsistent Calibration Results or High
Standard Deviation

Symptoms:

e The standard deviation reported after calibration is higher than the typical baseline for your

machine.

» Repeated calibrations of the same probe yield significantly different results.

Possible Causes and Solutions:
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Cause Solution

Clean the stylus tip and the reference sphere

with a lint-free cloth and a recommended
Contaminated Stylus or Reference Sphere cleaning solution (e.g., isopropyl alcohol). Even

small particles of dust or oil can significantly

affect calibration results.

Ensure that the stylus is securely tightened to

) the probe module and that the probe is firmly

Loose Stylus or Probe Connection ]
mounted to the probe head. A loose connection

can introduce variability in the trigger point.

Inspect the stylus tip for signs of wear, flatness,
or damage. A worn stylus will not have a

Worn or Damaged Stylus perfectly spherical tip, leading to inconsistent
measurements. Replace the stylus if any

damage is observed.

Vibrations from nearby equipment or
fluctuations in temperature can impact the
) CMM's performance. Ensure the CMM is in a
Environmental Factors . -
stable environment as specified by the
manufacturer. The WENZEL LH 65 has an

operating temperature range of 15-30°C.[6]

Verify that the probing speed, touch force, and
] other calibration parameters in Metrosoft
Incorrect Probing Parameters _
QUARTIS are set according to the probe

manufacturer's recommendations.

Issue 2: "Probe Calibration Failed" or Specific Error
Message in Metrosoft QUARTIS

Symptoms:

o Metrosoft QUARTIS displays a generic "Probe Calibration Failed" message.
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» A specific error code, such as "E_ORIENTATION_CALCULATION", appears during the
calibration routine.[7]

Possible Causes and Solutions:

Cause Solution

For articulating probe heads, ensure that the

selected probe head angle (e.g., A0 BO) is
Incorrect Probe Head Angle correctly defined and that the head is properly

seated at that angle. An incorrect orientation can

lead to calculation errors.

If the reference sphere has been moved, its

position must be re-established with the master
Incorrect Reference Sphere Location probe before calibrating other styli. Ensure the

CMM can accurately locate and measure the

sphere.

Verify that the correct probe and stylus are

selected in the Metrosoft QUARTIS probe
Software Configuration Issue management settings. Incorrectly defined stylus

length or tip diameter will cause the calibration

to fail.

In rare cases, a mechanical issue with the

CMM's drives or scales could cause positioning
Mechanical Issue with the CMM errors that lead to calibration failure. If the

problem persists, contact WENZEL service for

support.

Ensure that the number of points being
o ) measured on the reference sphere is sufficient
Insufficient Number of Measurement Points o
for a robust calibration. Refer to the Metrosoft

QUARTIS manual for recommended settings.

Issue 3: Probe Changer Malfunction During Automatic
Calibration

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://hexagonmi.my.site.com/s/article/What-values-are-acceptable-for-probe-calibration-results-1527312073623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Symptoms:

e The CMM fails to pick up or deposit a probe from the changer rack during an automatic

calibration sequence.

¢ A collision occurs between the probe and the changer rack.

Possible Causes and Solutions:

Cause

Solution

Incorrect Probe Changer Rack Calibration

The positions of the ports in the probe changer
rack must be accurately calibrated. If the rack
has been bumped or moved, it will need to be
recalibrated.

Debris in the Probe Changer Port

Inspect the probe changer ports for any debris
that may be obstructing the proper seating of
the probe.

Misaligned Probe in the Port

Ensure that the probes are correctly seated in
the changer ports. A misaligned probe may not
be picked up correctly by the CMM head.

Software Communication Error

Verify the communication between Metrosoft
QUARTIS and the probe changer controller. A
restart of the software and the CMM controller

may resolve temporary communication issues.

Experimental Protocols

Protocol 1: Standard Calibration of a Renishaw TP200

Touch-Trigger Probe

e Preparation:

o Ensure the WENZEL LH 65 CMM is powered on and has reached a stable operating

temperature.
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o Clean the reference sphere and the stylus tip of the TP200 probe module with a lint-free
cloth and isopropyl alcohol.

o Securely mount the reference sphere to the CMM table.

e Procedure in Metrosoft QUARTIS:

[e]

Launch the Metrosoft QUARTIS software.
o Select the probe to be calibrated from the probe management window.
o Initiate the probe calibration routine.

o If calibrating the master probe, the software will prompt you to manually take a point on
the top of the reference sphere to define its approximate location.

o The CMM will then automatically measure a predefined number of points (typically 5-9) on
the surface of the reference sphere.

o Metrosoft QUARTIS will calculate the effective stylus tip diameter and its center offset.
o Data Analysis:

o Review the calibration results, paying close attention to the standard deviation. A low
standard deviation indicates a good quality calibration.

o Compare the calculated effective diameter to the nominal diameter of the stylus tip.

Protocol 2: Calibration of a Renishaw SP25M Scanning
Probe

e Preparation:
o Follow the same preparation steps as for the TP200 probe.
e Procedure in Metrosoft QUARTIS:

o Select the SP25M probe and the appropriate stylus configuration in the software.
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o Initiate the scanning probe calibration routine. This process is typically more automated
than the touch-trigger calibration.

o The CMM will perform a series of scans across the reference sphere at different latitudes

and longitudes.

o Metrosoft QUARTIS utilizes a non-linear, third-order polynomial algorithm to characterize
the probe's performance across its entire operating range.[3][4]

o Data Analysis:

o The software will provide a detailed report of the calibration, including parameters that

define the probe's performance.

o Itis important to ensure that the calibration routine has been completed without any errors.

Quantitative Data Summary
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Parameter

Typical Value/Range

Notes

Probing Uncertainty (TP200)

<2um

This is the uncertainty
associated with a single touch-

trigger point.

Probing Uncertainty (SP25M)

1.4 uym

Specified probing uncertainty
for the SP25 head on a
WENZEL LH 65.[6]

Volumetric Scanning Probing
Uncertainty (SP25M)

2.0 um

Represents the uncertainty
when performing a scanning

measurement.[6]

Calibration Standard Deviation

< 0.002 mm (2 pm)

A common target for a high-
quality calibration. This value
can vary based on the probe
and stylus combination. A new
machine can often achieve

better results.

Reference Sphere Diameter

Tolerance

Grade 5 or better (+0.0001

mm)

The accuracy of the reference
sphere is critical for an

accurate calibration.

Visualizations
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Probe Calibration Fails
Inconsistent Results / High Std Dev?

[Clean Stylus & Sphere]
Gerify Probe Head Angla [Check Stylus & Probe Connections]
Gecalibrate Changer Racl) Ge-establish Sphere LocatiorD Enspect Stylus for Wear/Damage]

No

Probe Changer Malfunction?

Clean Changer Ports
Np C/erify Software ConfiguratiorD Gerify Stable Environmena

[Check Probe Seating in Pora

Recalibrate Probe

If issue persists

Contact WENZEL Support
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Start Calibration Process

(Select Probe in Metrosoft QUARTIS)

:

Is it the Master Probe?

(Manually Define Sphere LocatiorD No
l v

Automatically Measure Reference Sphere

l

Software Calculates Probe Parameters
(Diameter, Center Offset)

Results within Tolerance?

Calibration Failed
(Refer to Troubleshooting Guide)

Calibration Successful

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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